Cas no 649736-94-7 (5-Thiazolecarboxylic acid, 2-amino-4-(2,2-dimethylpropyl)-, ethyl ester)

• Product Name: 5-Thiazolecarboxylic acid, 2-amino-4-(2,2-dimethylpropyl)-, ethyl ester
• CAS No: 649736-94-7
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• CID: 410358
• PubChem ID: 71377706
• Update Time: 2025-04-19

5-Thiazolecarboxylic acid, 2-amino-4-(2,2-dimethylpropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-amino-4-(2,2-dimethylpropyl)-, ethyl ester
• ethyl 2-amino-4-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate
• 649736-94-7
• SCHEMBL3098533
• DTXSID70800337

• Inchi： 1S/C11H18N2O2S/c1-5-15-9(14)8-7(6-11(2,3)4)13-10(12)16-8/h5-6H2,1-4H3,(H2,12,13)
• InChI Key： AOZLPMPSXWQSFQ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C(=O)OCC)CC(C)(C)C

Computed Properties

• Exact Mass: 242.10904
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 65.21